Cas no 112481-79-5 (Naphthalene, 1,2-dihydro-4-(trifluoromethyl)-)

• Product Name: Naphthalene, 1,2-dihydro-4-(trifluoromethyl)-
• CAS No: 112481-79-5
• MF: C₁₁H₉F₃
• MW: 198.184373617172
• CID: 1200412
• PubChem ID: 13974264
• Update Time: 2025-04-20

Naphthalene, 1,2-dihydro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1,2-dihydro-4-(trifluoromethyl)-
• 4-(trifluoromethyl)-1,2-dihydronaphthalene
• BISDQNNNBTXULW-UHFFFAOYSA-N
• DTXSID90553555
• 4-Trifluoromethyl-1,2-dihydro-naphthalene
• 4-(trifluoromethyl)-1,2-dihydro-naphthalene
• 112481-79-5
• AKOS037621844

• Inchi： 1S/C11H9F3/c12-11(13,14)10-7-3-5-8-4-1-2-6-9(8)10/h1-2,4,6-7H,3,5H2
• InChI Key： BISDQNNNBTXULW-UHFFFAOYSA-N
• SMILES： FC(C1=CCCC2C=CC=CC=21)(F)F

Computed Properties

• Exact Mass: 198.06563477g/mol
• Monoisotopic Mass: 198.06563477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes